Cas no 1178757-26-0 ({[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine)

• Product Name: {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine
• CAS No: 1178757-26-0
• MF: C₁₄H₁₂ClF₂NO
• MW: 283.700989723206
• CID: 4575401
• Update Time: 2025-06-15

{[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine

• Inchi： 1S/C14H12ClF2NO/c1-18-8-9-6-10(16)2-4-13(9)19-14-5-3-11(17)7-12(14)15/h2-7,18H,8H2,1H3
• InChI Key： IERWEBWLKPBPPO-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC(F)=CC=C1OC1=CC=C(F)C=C1Cl

Additional information on {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine

Compound Introduction: {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine (CAS No. 1178757-26-0)

The compound {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine, identified by its CAS number 1178757-26-0, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. Its unique structural features, characterized by a combination of fluoro and chloro substituents on a phenyl ring, make it an intriguing candidate for further investigation in drug discovery and development.

At the heart of this compound's structure lies a phenyl ring substituted with two key functional groups: a 2-chloro-4-fluorophenoxy group and a 5-fluorophenyl group. These substituents not only contribute to the compound's overall complexity but also open up numerous possibilities for interaction with biological targets. The presence of fluorine atoms, in particular, is well-documented for enhancing metabolic stability and binding affinity in drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of such compounds with greater accuracy. Studies suggest that the fluoro and chloro groups in {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine could play a crucial role in modulating its solubility, permeability, and overall bioavailability. These insights are particularly valuable in the context of developing novel therapeutic agents that must navigate the complex landscape of biological membranes.

The methylamine moiety at the end of the molecule introduces a basic nitrogen atom, which can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. This feature is particularly relevant for compounds designed to interact with proteins or enzymes, where charge distribution and hydrogen bonding are critical for efficacy.

In the realm of medicinal chemistry, the synthesis of derivatives from this compound has been explored as a means to optimize its pharmacological profile. Researchers have experimented with varying the substitution patterns on the phenyl rings and altering the length of the carbon chain connecting the amine group to the rest of the molecule. These modifications aim to fine-tune key properties such as receptor binding affinity and selectivity.

One particularly promising area of research involves leveraging the structural motifs of {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine to develop inhibitors targeting enzyme families involved in metabolic pathways relevant to human health. For instance, studies have suggested that analogs of this compound may exhibit inhibitory activity against certain kinases or phosphodiesterases, which are implicated in various diseases.

The role of fluorine atoms in modulating drug-like properties cannot be overstated. In addition to enhancing metabolic stability, fluorine can influence electronic distributions within a molecule, thereby affecting its binding interactions. The dual fluorination on one of the phenyl rings in this compound is particularly noteworthy, as it may contribute to both lipophilicity and polarizability—key factors in determining how well a drug candidate will interact with its target.

Furthermore, computational modeling has been instrumental in predicting potential side effects associated with {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine. By simulating its interactions with off-target proteins, researchers can identify regions where unintended binding might occur, allowing for early-stage optimization before costly experimental validation is required.

The synthesis of this compound involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. The use of protecting groups is also essential to prevent unwanted side reactions during purification.

As interest in fluorinated compounds grows within pharmaceutical research, so too does the demand for innovative synthetic strategies that allow for rapid access to structurally diverse libraries. The methodologies developed for synthesizing derivatives of {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine may serve as templates for other fluorinated drug candidates under development.

In conclusion, {[2-(2-chloro-4-fluorophenoxy)-5-fluorophenyl]methyl}(methyl)amine (CAS No. 1178757-26-0) represents an exciting opportunity for medicinal chemists seeking to develop novel therapeutics. Its unique structural features combined with recent advances in computational modeling provide a strong foundation for further exploration into its potential applications across various therapeutic areas.